Cas no 1820574-94-4 (rac-(1R,2R,4S)-7-oxabicyclo[2.2.1]heptane-2-sulfonyl fluoride, endo)

• Product Name: rac-(1R,2R,4S)-7-oxabicyclo[2.2.1]heptane-2-sulfonyl fluoride, endo
• CAS No: 1820574-94-4
• MDL: MFCD29034188
• CID: 4620078
• PubChem ID: 119057072
• Update Time: 2025-09-26

rac-(1R,2R,4S)-7-oxabicyclo[2.2.1]heptane-2-sulfonyl fluoride, endo Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R,4S)-7-oxabicyclo[2.2.1]heptane-2-sulfonyl fluoride, endo

• MDL： MFCD29034188

Additional information on rac-(1R,2R,4S)-7-oxabicyclo[2.2.1]heptane-2-sulfonyl fluoride, endo

Comprehensive Overview of rac-(1R,2R,4S)-7-oxabicyclo[2.2.1]heptane-2-sulfonyl fluoride, endo (CAS No. 1820574-94-4)

The compound rac-(1R,2R,4S)-7-oxabicyclo[2.2.1]heptane-2-sulfonyl fluoride, endo (CAS No. 1820574-94-4) is a highly specialized chemical entity that has garnered significant attention in the field of organic synthesis and medicinal chemistry. Its unique bicyclic structure and sulfonyl fluoride functional group make it a valuable intermediate for the development of novel pharmaceuticals and agrochemicals. The endo configuration of this compound further enhances its stereochemical specificity, which is critical for applications requiring high enantiomeric purity.

In recent years, the demand for sulfonyl fluoride derivatives has surged due to their utility in click chemistry and proteome profiling. Researchers are particularly interested in the rac-(1R,2R,4S)-7-oxabicyclo[2.2.1]heptane-2-sulfonyl fluoride, endo as a potential covalent inhibitor scaffold. This aligns with the growing trend of targeting cysteine residues in proteins for drug discovery, a hot topic in precision medicine and cancer therapeutics.

The synthesis of rac-(1R,2R,4S)-7-oxabicyclo[2.2.1]heptane-2-sulfonyl fluoride, endo involves sophisticated stereoselective reactions, which are often discussed in academic forums and industry conferences. Its CAS No. 1820574-94-4 serves as a unique identifier, facilitating accurate literature searches and regulatory compliance. The compound's stability under physiological conditions makes it a promising candidate for in vivo studies, a frequently searched topic in pharmacokinetics research.

From an industrial perspective, rac-(1R,2R,4S)-7-oxabicyclo[2.2.1]heptane-2-sulfonyl fluoride, endo is being explored for its potential in polymer chemistry. Its ability to act as a cross-linking agent has sparked interest in the development of advanced materials with tailored mechanical properties. This application is particularly relevant to the sustainable materials movement, which emphasizes the need for eco-friendly alternatives in manufacturing.

Safety and handling of rac-(1R,2R,4S)-7-oxabicyclo[2.2.1]heptane-2-sulfonyl fluoride, endo are also critical considerations. While not classified as a hazardous substance, proper laboratory protocols must be followed to ensure safe usage. This aspect is frequently queried in chemical safety databases and underscores the importance of risk assessment in research settings.

In summary, rac-(1R,2R,4S)-7-oxabicyclo[2.2.1]heptane-2-sulfonyl fluoride, endo (CAS No. 1820574-94-4) represents a versatile and innovative compound with broad applications in drug discovery, material science, and chemical biology. Its unique properties and growing relevance in cutting-edge research make it a subject of ongoing investigation and development.